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Compound of Interest

Compound Name: IR-780 iodide

Cat. No.: B1672170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the photothermal conversion efficiency

(PCE) of the near-infrared (NIR) dye IR-780 iodide with other alternative photothermal agents.

The data presented is supported by experimental findings to assist in the selection of

appropriate agents for photothermal therapy and related research applications.

Quantitative Comparison of Photothermal
Conversion Efficiency
The photothermal conversion efficiency of a material quantifies its ability to convert absorbed

light energy into heat. For photothermal therapy applications, a higher PCE is desirable for

effective localized hyperthermia. The following table summarizes the reported PCE values for

IR-780 iodide in various formulations and compares them with other common NIR

photothermal agents.
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Photothermal
Agent

Formulation
Photothermal
Conversion
Efficiency (η)

Laser
Wavelength
(nm)

Power Density
(W/cm²)

IR-780 Iodide Free Dye 7.6% - 11.7%[1] 808 Not Specified

PEGylated

chitosan-covered

polydopamine

nanoparticles

(IR780@PCPNs)

54.6%[2] 808 1.0

Folic acid-

functionalized

graphene

quantum dots

87.9% Not Specified Not Specified

Synthetic

liposomes with

cholesterol

~2.4-fold

increase vs. free

IR-780[3]

808 0.1 - 0.3

Indocyanine

Green (ICG)
Free Dye ~18.5% 808 1.0

Other Cyanine

Dyes

Heptamethine

Cyanine Dye

(Compound 2)

17.4% 808 1.0

Heptamethine

Cyanine Dye

(Compound 3)

Not directly

reported,

reached 55°C in

10 min

780 1.5

BODIPY-based

Dyes

Multifunctional

NIR probe (16)
50% 808 2.0

Polymer-based

Agents

TBDOPV-DT

Conjugated

Polymer

47.8%[4] 1064 Not Specified

PEDOT:PSS film 68.7%[5] 750 Not Specified
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CNC-

PEDOT:PSS

composite film

77.6%[5] 750 Not Specified

Experimental Protocol for Measuring Photothermal
Conversion Efficiency
The following is a detailed methodology for determining the photothermal conversion efficiency

of a photothermal agent, based on the principles reported in the literature, often referred to as

Roper's method.[3][6]

1. Materials and Equipment:

Photothermal Agent Solution: A solution of the photothermal agent (e.g., IR-780 iodide) in a

suitable solvent (e.g., deionized water, PBS).

Reference Solution: The pure solvent used to dissolve the photothermal agent.

Cuvette: A standard quartz cuvette (e.g., 1 cm path length).

NIR Laser: A continuous wave laser with a wavelength corresponding to the maximum

absorption of the photothermal agent (e.g., 808 nm for IR-780).

Power Meter: To accurately measure the output power of the laser.

Thermocouple or Infrared (IR) Thermal Imaging Camera: To record the temperature changes

of the solution.

Magnetic Stirrer: To ensure uniform temperature distribution within the solution.

Data Acquisition System: To log the temperature data over time.

2. Experimental Procedure:

Sample Preparation: Prepare a solution of the photothermal agent with a known

concentration and absorbance at the laser wavelength. A typical absorbance value is around

0.5 to 1.0 at the excitation wavelength.
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System Setup:

Place the cuvette containing the photothermal agent solution on the magnetic stirrer.

Position the laser beam to irradiate the center of the cuvette.

Place the thermocouple or aim the IR thermal camera at the solution to record the

temperature. Ensure the temperature probe is not directly in the laser path.

Laser Power Measurement: Measure the laser power before the experiment using the power

meter.

Heating Phase:

Start recording the temperature of the solution.

Turn on the laser and irradiate the solution for a set period (e.g., 10 minutes or until the

temperature reaches a plateau).

Continuously record the temperature throughout the heating phase.

Cooling Phase:

Turn off the laser.

Continue to record the temperature as the solution cools down to the ambient

temperature.

Reference Measurement: Repeat the entire procedure using the pure solvent as a reference

to determine the heat absorbed by the solvent and the cuvette.

3. Data Analysis and Calculation:

The photothermal conversion efficiency (η) is calculated using the following energy balance

equation:

η = [hA(Tmax - Tamb) - Qs] / [I(1 - 10-Aλ)]
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Where:

h is the heat transfer coefficient.

A is the surface area of the container.

Tmax is the maximum steady-state temperature.

Tamb is the ambient temperature.

Qs is the heat absorbed by the solvent and container, determined from the reference

measurement.

I is the incident laser power.

Aλ is the absorbance of the photothermal agent at the laser wavelength.

The term hA can be determined from the cooling phase data by plotting the natural logarithm of

a dimensionless temperature parameter (θ) versus time.

θ = (T - Tamb) / (Tmax - Tamb)

The slope of the linear fit of -ln(θ) versus time gives the time constant (τs). Then, hA can be

calculated as:

hA = (mscs) / τs

Where:

ms is the mass of the solvent.

cs is the specific heat capacity of the solvent.

Experimental Workflow Diagram
The following diagram illustrates the key steps involved in the experimental determination of

photothermal conversion efficiency.
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Caption: Experimental workflow for determining photothermal conversion efficiency.
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Conclusion
IR-780 iodide is a promising photothermal agent with a moderate intrinsic photothermal

conversion efficiency.[1] However, its performance can be significantly enhanced through

formulation strategies, such as encapsulation in nanoparticles.[2] When compared to the

clinically approved ICG, IR-780 often exhibits superior photophysical properties, including a

higher fluorescence quantum yield and singlet oxygen generation capability, making it a

versatile candidate for both photothermal and photodynamic therapies.[3][7] The choice of a

photothermal agent should be guided by the specific application, considering factors such as

the desired operating wavelength, required PCE, and the potential for targeted delivery through

nanoformulations. The standardized experimental protocol provided in this guide allows for the

reliable and reproducible assessment of the photothermal conversion efficiency of novel and

existing photothermal agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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efficiency-of-ir-780-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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